Cas no 1220526-74-8 (2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrimidine)

• Product Name: 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrimidine
• CAS No: 1220526-74-8
• MF: C₁₆H₁₉BN₂O₂
• MW: 282.145263910294
• CID: 2121169
• Update Time: 2023-08-03

2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrimidine
• 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrimidine
• 2-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]pyrimidine
• RJKNZUCBQAJCOL-UHFFFAOYSA-N
• Pyrimidine, 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrimidine

• Inchi： 1S/C16H19BN2O2/c1-15(2)16(3,4)21-17(20-15)13-8-6-12(7-9-13)14-18-10-5-11-19-14/h5-11H,1-4H3
• InChI Key： RJKNZUCBQAJCOL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C3N=CC=CN=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 282.154
• Monoisotopic Mass: 282.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2